Cas no 2171950-13-1 (5-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 5-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2171950-13-1
• MF: C₈H₁₀F₃N₃O
• MW: 221.179711818695
• CID: 6110757
• PubChem ID: 165598949
• Update Time: 2025-08-03

5-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanol
• 2171950-13-1
• [5-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-yl]methanol
• EN300-1593431

• Inchi： 1S/C8H10F3N3O/c9-8(10,11)4-14-7(5-1-2-5)6(3-15)12-13-14/h5,15H,1-4H2
• InChI Key： XUCDUBWDNBJNFN-UHFFFAOYSA-N
• SMILES： FC(CN1C(=C(CO)N=N1)C1CC1)(F)F

Computed Properties

• Exact Mass: 221.07759644g/mol
• Monoisotopic Mass: 221.07759644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 50.9Ų

Additional information on 5-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanol

Introduction to 5-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2171950-13-1)

The compound 5-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanol, identified by its CAS number 2171950-13-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to the triazole class, a scaffold that has garnered considerable attention due to its broad spectrum of biological activities. The structural features of this compound, particularly the presence of a cyclopropyl group and a 2,2,2-trifluoroethyl moiety, contribute to its unique pharmacokinetic and pharmacodynamic properties, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, the development of novel heterocyclic compounds has been a focal point in drug discovery efforts. Triazoles, in particular, have demonstrated efficacy in various therapeutic areas, including antifungal and antiviral applications. The introduction of fluorinated alkyl groups into these structures often enhances metabolic stability and bioavailability, key factors in the design of next-generation therapeutics. The specific arrangement of atoms in 5-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanol suggests potential interactions with biological targets that could be exploited for therapeutic benefit.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The triazol-4-ylmethanol moiety is particularly interesting as it provides a hydroxyl group that can engage in hydrogen bonding with biological targets. This feature is crucial for achieving high affinity and selectivity in drug design. Furthermore, the cyclopropyl group introduces rigidity to the molecule, which can improve binding stability at the target site. These structural elements collectively contribute to the compound's potential as a lead molecule in drug development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance pharmacological properties such as lipophilicity and metabolic resistance. The 2,2,2-trifluoroethyl substituent in 5-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanol is a prime example of how fluorine atoms can be strategically incorporated into molecules to improve their pharmacokinetic profiles. This substitution not only increases the compound's lipophilicity but also reduces its susceptibility to metabolic degradation.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The integration of advanced catalytic methods and protective group strategies allows for the precise construction of complex molecular frameworks. Such synthetic approaches are essential for producing high-purity intermediates and final products suitable for biological evaluation. The successful synthesis of 5-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanol underscores the progress being made in synthetic methodologies that support drug discovery initiatives.

Beyond its structural significance, this compound has implications for understanding molecular recognition processes at the atomic level. Computational studies using molecular modeling techniques have been instrumental in predicting how 5-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanol interacts with biological targets such as enzymes and receptors. These simulations provide valuable insights into binding affinities and mode-of-action mechanisms. By leveraging computational tools alongside experimental data